Cas no 123155-03-3 (Heptakis(6-O-tert-butyldimethylsilyl)-β-cyclodextrin)

• Product Name: Heptakis(6-O-tert-butyldimethylsilyl)-β-cyclodextrin
• CAS No: 123155-03-3
• MF: C₈₄H₁₆₈O₃₅Si₇
• MW: 1934.81025791168
• CID: 104284
• PubChem ID: 10942322
• Update Time: 2025-05-22

Heptakis(6-O-tert-butyldimethylsilyl)-β-cyclodextrin Chemical and Physical Properties

Names and Identifiers

• b-Cyclodextrin,6A,6B,6C,6D,6E,6F,6G-heptakis-O-[(1,1-dimethylethyl)dimethylsilyl]-
• HEPTAKIS-(6-O-TERT.-BUTYLDIMETHYLSILYL)-BETA-CYCLODEXTRIN
• heptakis(6-O-tert-butyldimethylsi-lyl)-β-CD
• Heptakis(6-O-tert-butyldimethylsilyl)-β-cyclodextrin
• 6-TERT-BUTYLDIMETHYLSILYL-B-CYCLODEXTRIN
• HEPTAKIS-(6-O-TERT-BUTYLDIMETHYLSILYL)-BETA-CYCLODEXTRIN
• A-cyclodextrin
• 123155-03-3
• Heptakis(6-O-tert-butyldimethylsilyl)-
• E87249
• 6-TERT-BUTYLDIMETHYLSILYL-BETA-CYCLODEXTRIN

• Inchi： 1S/C84H168O35Si7/c1-78(2,3)120(22,23)99-36-43-64-50(85)57(92)71(106-43)114-65-44(37-100-121(24,25)79(4,5)6)108-73(59(94)52(65)87)116-67-46(39-102-123(28,29)81(10,11)12)110-75(61(96)54(67)89)118-69-48(41-104-125(32,33)83(16,17)18)112-77(63(98)56(69)91)119-70-49(42-105-126(34,35)84(19,20)21)111-76(62(97)55(70)90)117-68-47(40-103-124(30,31)82(13,14)15)109-74(60(95)53(68)88)115-66-45(38-101-122(26,27)80(7,8)9)107-72(113-64)58(93)51(66)86/h43-77,85-98H,36-42H2,1-35H3/t43-,44-,45-,46-,47-,48-,49-,50-,51-,52-,53-,54-,55-,56-,57-,58-,59-,60-,61-,62-,63-,64-,65-,66-,67-,68-,69-,70-,71-,72-,73-,74-,75-,76-,77-/m1/s1
• InChI Key： SJYXDVWYNHANDJ-OJPCCTPGSA-N
• SMILES： [Si](C)(C)(C(C)(C)C)OC[C@@H]1[C@@H]2[C@@H]([C@H]([C@H](O1)O[C@H]1[C@@H]([C@H]([C@H](O[C@@H]1CO[Si](C)(C)C(C)(C)C)O[C@H]1[C@@H]([C@H]([C@H](O[C@@H]1CO[Si](C)(C)C(C)(C)C)O[C@H]1[C@@H]([C@H]([C@H](O[C@@H]1CO[Si](C)(C)C(C)(C)C)O[C@H]1[C@@H]([C@H]([C@H](O[C@@H]1CO[Si](C)(C)C(C)(C)C)O[C@H]1[C@@H]([C@H]([C@H](O[C@@H]1CO[Si](C)(C)C(C)(C)C)O[C@H]1[C@@H]([C@H]([C@H](O[C@@H]1CO[Si](C)(C)C(C)(C)C)O2)O)O)O)O)O)O)O)O)O)O)O)O)O)O

Computed Properties

• Exact Mass: 1932.98000
• Monoisotopic Mass: 1932.9751028g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 61

Experimental Properties

• Color/Form: White solid
• Density: 1.135±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 314-318 °C (decomposition) (methanol )
• Boiling Point: Not available
• Flash Point: Not available
• Solubility: Extremely soluble (1000 g/l) (25 º C),
• PSA: 477.05000
• LogP: 5.97590
• Solubility: Insoluble in water
• Vapor Pressure: Not available

Heptakis(6-O-tert-butyldimethylsilyl)-β-cyclodextrin Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： S24/25
• Safety Term：S24/25
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Oligosaccharides
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Oligosaccharides

Additional information on Heptakis(6-O-tert-butyldimethylsilyl)-β-cyclodextrin

Recent Advances in the Application of Heptakis(6-O-tert-butyldimethylsilyl)-β-cyclodextrin (CAS: 123155-03-3) in Chemical Biology and Pharmaceutical Research

Heptakis(6-O-tert-butyldimethylsilyl)-β-cyclodextrin (CAS: 123155-03-3) is a chemically modified β-cyclodextrin derivative that has garnered significant attention in recent years due to its unique properties and potential applications in drug delivery, molecular recognition, and supramolecular chemistry. This research briefing provides an overview of the latest advancements in the utilization of this compound, highlighting its role in enhancing solubility, stability, and bioavailability of poorly soluble drugs, as well as its applications in chiral separations and enzyme mimicry.

Recent studies have demonstrated that Heptakis(6-O-tert-butyldimethylsilyl)-β-cyclodextrin exhibits superior host-guest interaction capabilities compared to its unmodified counterpart. The tert-butyldimethylsilyl (TBDMS) groups at the 6-position of the glucose units confer enhanced lipophilicity and steric hindrance, which can be leveraged to improve the encapsulation of hydrophobic drug molecules. For instance, a 2023 study published in the Journal of Pharmaceutical Sciences reported that this derivative significantly increased the solubility of the anticancer drug paclitaxel by forming stable inclusion complexes, thereby improving its therapeutic efficacy.

In addition to drug delivery, Heptakis(6-O-tert-butyldimethylsilyl)-β-cyclodextrin has shown promise in chiral separations. A recent paper in Analytical Chemistry detailed its use as a chiral stationary phase in high-performance liquid chromatography (HPLC) for the enantiomeric resolution of racemic mixtures. The study highlighted the compound's ability to discriminate between enantiomers with high selectivity, making it a valuable tool in pharmaceutical analysis and quality control.

Another emerging application of this cyclodextrin derivative is in the field of enzyme mimicry. Researchers have exploited its cavity structure and functional groups to design artificial enzymes capable of catalyzing specific reactions. A 2022 study in Nature Communications demonstrated that Heptakis(6-O-tert-butyldimethylsilyl)-β-cyclodextrin could mimic the activity of glycosidases, opening new avenues for the development of enzyme-like catalysts in synthetic biology and industrial processes.

Despite these advancements, challenges remain in the large-scale synthesis and commercialization of Heptakis(6-O-tert-butyldimethylsilyl)-β-cyclodextrin. Recent efforts have focused on optimizing synthetic protocols to improve yield and purity, as reported in a 2023 Organic Process Research & Development article. The study proposed a novel stepwise silylation method that reduced side reactions and enhanced the reproducibility of the synthesis process.

In conclusion, Heptakis(6-O-tert-butyldimethylsilyl)-β-cyclodextrin (CAS: 123155-03-3) represents a versatile tool in chemical biology and pharmaceutical research, with applications ranging from drug delivery to chiral separations and enzyme mimicry. Ongoing research continues to uncover its potential, paving the way for innovative therapeutic and analytical solutions. Future studies should focus on addressing scalability issues and exploring novel applications in targeted drug delivery and nanotechnology.